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Compound of Interest

Compound Name: 17:0-16:1 PG-d5

Cat. No.: B15141123

This guide provides critical safety and logistical information for the handling and disposal of
17:0-16:1 PG-d5. Adherence to these procedures is essential for ensuring laboratory safety
and maintaining the integrity of the product.

Hazard Identification

17:0-16:1 PG-d5 is classified as a hazardous substance. The primary hazards associated with
this compound include:

» Flammability: The compound is a flammable liquid and vapor.
o Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.

o Health Hazards: It is suspected of causing cancer, causes skin and eye irritation, and may
cause drowsiness or dizziness. It has been shown to cause damage to the central nervous
system.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling 17:0-16:1 PG-d5.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes of
the chemical solution which
can cause serious eye
irritation. A face shield offers

broader protection.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Itis
recommended to use double

gloves.

Prevents skin contact, as the
substance is toxic dermally.
Immediately remove and
replace gloves if they become

contaminated.[1]

Body Protection

A flame-retardant lab coat.

Protects against splashes and

minimizes skin contact.

Respiratory Protection

A NIOSH-approved respirator
is necessary if working outside
of a certified chemical fume
hood or if there is a risk of

aerosol generation.[2][3]

The substance is toxic if
inhaled. A fume hood or
respirator is crucial to prevent
inhalation of hazardous

vapors.[3]

Protects feet from spills and
Footwear Closed-toe shoes.

falling objects.[4]

Operational Plan

e Receiving: The product is shipped on dry ice and should be immediately transferred to
appropriate storage upon receipt.

o Storage: Store the vial at -20°C in a flammable liquid storage cabinet.[5] The container
should be a glass vial with a Teflon-lined cap to prevent leaching of impurities from plastic.[5]

[6]

o Preparation: Before use, allow the vial to warm to room temperature to prevent condensation
from accumulating on the product, which could lead to degradation.[5]
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e Engineering Controls: All handling of 17:0-16:1 PG-d5 must be conducted in a certified
chemical fume hood to minimize the risk of inhalation.

» Dispensing: Use a glass syringe or pipette to transfer the solution. Do not use plastic pipette
tips with organic solvents as this can introduce contaminants.[5][6]

 Aliquotting: If preparing aliquots, use clean glass vials with Teflon-lined caps for long-term
storage of the solutions.

Disposal Plan

Proper disposal of 17:0-16:1 PG-d5 and any associated contaminated materials is crucial to
prevent environmental contamination and ensure safety.

e Chemical Waste:

o Dispose of any unused 17:0-16:1 PG-d5 solution as hazardous chemical waste in
accordance with local, state, and federal regulations.

o Collect all liquid waste containing this chemical in a designated, properly labeled, and
sealed glass waste container. Do not store chemical waste in plastic containers as the
solvent may dissolve the plastic.[7]

e Contaminated Materials:

o All disposable materials that have come into contact with 17:0-16:1 PG-d5, such as
gloves, pipette tips, and absorbent pads, must be disposed of as hazardous waste.

o Place these materials in a designated, clearly labeled hazardous waste bag or container
within the laboratory.

o Empty Containers:

o The original vial, once empty, should be triple-rinsed with a suitable solvent (e.g.,
chloroform or methanol). The rinsate must be collected as hazardous waste. After rinsing,
the container can be disposed of according to your institution's guidelines for empty
chemical containers.
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Experimental Workflow Diagram

The following diagram illustrates the key steps and safety precautions for the handling and
disposal of 17:0-16:1 PG-d5.
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Safe Handling Workflow for 17:0-16:1 PG-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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